[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride

• IUPAC Name: (2-thiophen-2-ylpyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H10N2S.2ClH/c11-7-8-3-1-5-12-10(8)9-4-2-6-13-9;;/h1-6H,7,11H2;2*1H
• InChI Key: QEONUUMWQMAEFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=CS2)CN.Cl.Cl
• Molecular Formula: C10H12Cl2N2S
• Molecular Weight: 263.19 g/mol

Description

The compound “[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride” is a complex organic molecule that contains a pyridine ring and a thiophene ring. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyridine and thiophene rings are aromatic and planar, which could contribute to the stability of the molecule. The methanamine group could potentially form hydrogen bonds with other molecules, influencing its physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. For example, the pyridine ring could potentially undergo electrophilic substitution reactions, while the methanamine group could participate in reactions involving the formation or breaking of nitrogen-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the pyridine and thiophene rings could contribute to its aromaticity and stability, while the methanamine group could influence its polarity and solubility.

Scientific Research Applications

2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride has been studied extensively in the past, and it has been found to possess a number of unique properties that make it an ideal choice for laboratory experiments. For example, this compound is a useful reagent for the synthesis of various organic compounds, including amines, alcohols, and other heterocyclic compounds. It has also been used to study the structure and reactivity of various organic molecules, and its properties have been used to design new catalysts for chemical reactions.

Mechanism of Action

The mechanism of action of 2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride is not fully understood. However, it is thought to involve the formation of an intermediate compound, which then undergoes a series of reactions to form the desired product. It is believed that the formation of the intermediate compound is catalyzed by the presence of the sulfur atoms in the compound.
Biochemical and Physiological Effects
2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride has been found to have a number of biochemical and physiological effects. For example, it has been found to inhibit the growth of certain bacteria, including Escherichia coli and Salmonella typhimurium. It has also been found to possess anti-inflammatory and analgesic properties, as well as to have an effect on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and its properties make it an ideal reagent for the synthesis of various organic compounds. It is also relatively stable, making it suitable for long-term storage. However, it can be toxic if ingested, and it must be handled with care.

Future Directions

The potential applications of 2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride are vast and varied. In the future, it could be used to develop new drugs, catalysts, and other compounds with unique properties. It could also be used to study the structure and reactivity of various organic molecules, and its properties could be used to design new catalysts for chemical reactions. Additionally, it could be used to study the biochemical and physiological effects of various drugs, and its anti-inflammatory and analgesic properties could be used to develop new treatments for pain and inflammation.

Synthesis Methods

2-(Thiophen-2-yl)pyridin-3-ylmethanamine dihydrochloride can be synthesized in a number of different ways. The most common method is the condensation reaction between 2-thiopyridine and 3-aminopyridine. This reaction is usually carried out in aqueous solution, and the resulting compound is then purified by recrystallization. Other synthetic methods, such as the reaction of thiophenol and 3-aminopyridine, have also been used to synthesize this compound.